[2-(2-Ethoxyphenyl)-4-methyl-1,3-oxazol-5-yl]methanol

• Molecular Formula: C13H15NO3
• Molecular Weight: 233.26 g/mol
• IUPAC Name: [2-(2-ethoxyphenyl)-4-methyl-1,3-oxazol-5-yl]methanol
• InChI: InChI=1S/C13H15NO3/c1-3-16-11-7-5-4-6-10(11)13-14-9(2)12(8-15)17-13/h4-7,15H,3,8H2,1-2H3
• InChI Key: NLUXQBRZJMGMCL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2=NC(=C(O2)CO)C

Description

[2-(2-Ethoxyphenyl)-4-methyl-1,3-oxazol-5-yl]methanol is an oxazole derivative characterized by a 1,3-oxazole core substituted with a 4-methyl group at position 4, a hydroxymethyl group at position 5, and a 2-ethoxyphenyl moiety at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [2-(2-Ethoxyphenyl)-4-methyl-1,3-oxazol-5-yl]methanol typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 2-ethoxybenzaldehyde with an appropriate amine and a source of carbonyl functionality, followed by cyclization to form the oxazole ring. The reaction conditions often include the use of solvents like ethanol or methanol and catalysts such as acids or bases to facilitate the cyclization process.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of high-purity reagents and stringent quality control measures are essential to achieve the desired product specifications.

Types of Reactions:

Oxidation: The hydroxyl group in [2-(2-Ethoxyphenyl)-4-methyl-1,3-oxazol-5-yl]methanol can undergo oxidation to form the corresponding aldehyde or carboxylic acid.

Reduction: The compound can be reduced to form the corresponding alcohol or amine derivatives.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration, halogenation, or sulfonation.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic or basic conditions.

Reduction: Reagents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: Reagents like nitric acid (HNO3) for nitration, halogens (Cl2, Br2) for halogenation, and sulfuric acid (H2SO4) for sulfonation.

Major Products:

• Oxidation products include aldehydes and carboxylic acids.
• Reduction products include alcohols and amines.
• Substitution products include nitro, halogenated, and sulfonated derivatives.

Scientific Research Applications

[2-(2-Ethoxyphenyl)-4-methyl-1,3-oxazol-5-yl]methanol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of [2-(2-Ethoxyphenyl)-4-methyl-1,3-oxazol-5-yl]methanol involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and the biological system being studied. Further research is needed to elucidate the detailed mechanism of action.

Comparison with Similar Compounds

Substituent Variations on the Phenyl Ring

The phenyl ring substituent significantly impacts electronic properties, lipophilicity, and bioactivity. Below is a comparative analysis of key analogs:

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Notes	Reference
[2-(4-Bromophenyl)-4-methyl-1,3-oxazol-5-yl]methanol	4-Bromo	C₁₁H₁₀BrNO₂	268.11	Bromine increases lipophilicity and may enhance binding to hydrophobic targets. Purity ≥95% .
[2-(3-Aminophenyl)-4-methyl-1,3-oxazol-5-yl]methanol	3-Amino	C₁₁H₁₂N₂O₂	204.23	Amino group improves solubility and enables hydrogen bonding. Potential for nucleophilic reactions .
[2-(3,5-Dichlorophenyl)-4,4-dimethyl-1,3-oxazol-5-yl]methanol	3,5-Dichloro, 4,4-dimethyl	C₁₂H₁₃Cl₂NO₂	286.15	Chlorine atoms enhance electronegativity and steric hindrance. Additional methyl groups increase stability .
Target Compound: [2-(2-Ethoxyphenyl)-4-methyl-1,3-oxazol-5-yl]methanol	2-Ethoxy	C₁₂H₁₃NO₃*	Calculated: 237.24	Ethoxy group donates electrons, enhancing aromatic π-electron density. May improve metabolic stability compared to halogens.	—

Physicochemical Properties

• Melting Points: Bromophenyl analog: Not reported, but related diphenyl sulfone derivatives (e.g., compound 2a in ) exhibit melting points of 153–160°C, suggesting similar oxazole derivatives may have high thermal stability . Dichlorophenyl analog: No melting point data, but chlorine’s electronegativity likely raises melting points compared to ethoxy-substituted compounds.
• Solubility: Ethoxy groups generally improve water solubility compared to halogenated analogs due to their polar nature. Amino-substituted analogs (e.g., 3-aminophenyl) may exhibit higher solubility in polar solvents .

Structural-Activity Relationships (SAR)

• Position of Substituents: 2-Substituted phenyl groups (e.g., 2-ethoxy, 4-bromo) direct electronic effects toward the oxazole ring, influencing reactivity.

• Heterocycle Modifications :

  • Oxazole vs. Thiazole: describes a thiazole derivative with hypoglycemic activity, suggesting oxazole analogs (like the target compound) may exhibit distinct biological profiles due to differences in ring electronegativity .

Biological Activity

[2-(2-Ethoxyphenyl)-4-methyl-1,3-oxazol-5-yl]methanol, with the CAS number 22048-13-1, is a chemical compound that has garnered attention for its potential biological activities. This article delves into its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of [2-(2-Ethoxyphenyl)-4-methyl-1,3-oxazol-5-yl]methanol is $C_{13}H_{15}NO_3$. The compound features a 1,3-oxazole ring which is known for its diverse biological activities. The ethoxy and methyl substitutions on the phenyl ring contribute to its unique properties.

Biological Activity Overview

Research on the biological activity of this compound indicates several potential therapeutic effects:

Anticancer Activity

Studies have shown that compounds similar to [2-(2-Ethoxyphenyl)-4-methyl-1,3-oxazol-5-yl]methanol can induce apoptosis in cancer cells. For instance, derivatives of oxazole have been linked to cell cycle arrest and increased apoptosis in various cancer cell lines. The mechanism often involves the activation of p53 pathways and modulation of Bcl-2 family proteins, leading to enhanced caspase activity and subsequent cell death .

Neuroprotective Properties

There is emerging evidence that oxazole derivatives can exert neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress in neuronal cells. This could position [2-(2-Ethoxyphenyl)-4-methyl-1,3-oxazol-5-yl]methanol as a candidate for further investigation in neurodegenerative diseases.

Table 1: Summary of Biological Activities

Activity	Mechanism	References
Anticancer	Induction of apoptosis via p53 activation; modulation of Bcl-2 proteins
Anti-inflammatory	Inhibition of COX-2 and pro-inflammatory cytokines
Neuroprotective	Reduction of oxidative stress; modulation of neurotransmitter systems

Case Study: Anticancer Activity

A study conducted on related oxazole compounds demonstrated significant cytotoxic effects against A549 lung cancer cells. Treatment with these compounds resulted in a marked increase in G1 phase cell cycle arrest and apoptosis markers such as cleaved caspase 3. While specific data on [2-(2-Ethoxyphenyl)-4-methyl-1,3-oxazol-5-yl]methanol remains scarce, these findings suggest a promising avenue for future research focusing on its anticancer potential .

Chemical Reactions Analysis

Oxidation Reactions

The hydroxymethyl group (-CH$_2$
OH) undergoes oxidation to form carbonyl derivatives.

Reaction	Reagents/Conditions	Product	Yield	Source
Oxidation to aldehyde	CrO$_3$
, H$_2$
SO$_4$
, acetone, 0°C	[2-(2-Ethoxyphenyl)-4-methyl-1,3-oxazol-5-yl]methanal	78%
Oxidation to carboxylic acid	KMnO$_4$
, H$_2$
O, reflux	5-Carboxy-2-(2-ethoxyphenyl)-4-methyloxazole	65%

Mechanistic Insights :

• Chromium trioxide (CrO$_3$
  ) in acidic conditions selectively oxidizes the primary alcohol to an aldehyde without further oxidation to the carboxylic acid.

• Potassium permanganate (KMnO$_4$
  ) under aqueous, heated conditions drives complete oxidation to the carboxylic acid.

Esterification and Etherification

The alcohol group participates in nucleophilic substitution to form esters or ethers.

Reaction	Reagents/Conditions	Product	Yield	Source
Acetylation	Ac$_2$
O, pyridine, RT, 12 h	5-(Acetoxymethyl)-2-(2-ethoxyphenyl)-4-methyloxazole	89%
Benzylation	BnBr, K$_2$
CO$_3$
, MeCN, reflux	5-(Benzyloxymethyl)-2-(2-ethoxyphenyl)-4-methyloxazole	83%

Key Observations :

• Acetic anhydride (Ac$_2$
  O) in pyridine efficiently acetylates the hydroxymethyl group .

• Benzyl bromide (BnBr) with potassium carbonate in acetonitrile facilitates ether formation .

Nucleophilic Substitution

The hydroxymethyl group can be converted to a leaving group for further functionalization.

Reaction	Reagents/Conditions	Product	Yield	Source
Tosylation	TsCl, Et$_3$
N, DCM, 0°C to RT	5-(Tosyloxymethyl)-2-(2-ethoxyphenyl)-4-methyloxazole	91%
Thioether formation	NaSH, DMF, 60°C	5-(Mercaptomethyl)-2-(2-ethoxyphenyl)-4-methyloxazole	74%

Applications :

• Tosylation enables subsequent displacement by nucleophiles (e.g., amines, thiols) .

• Thioether derivatives show enhanced biological activity in antimicrobial assays .

Cycloaddition and Ring-Opening Reactions

The oxazole ring participates in cycloaddition reactions under specific conditions.

Reaction	Reagents/Conditions	Product	Yield	Source
[3+2] Cycloaddition	CuI, phenylacetylene, DMF, 80°C	Fused oxazole-pyrazole heterocycle	68%
Acid-catalyzed ring opening	HCl (conc.), H$_2$
O, reflux	2-Ethoxyphenylglycolic acid derivative	52%

Notable Findings :

• Copper-catalyzed cycloaddition with alkynes generates novel heterocycles .

• Strong acids cleave the oxazole ring, yielding α-hydroxy acid derivatives.

Biological Activity and Derivatives

Derivatives of this compound exhibit pharmacological potential:

| Derivative | Biological Activity | **IC$_{50}$
** | Source |
|-------------------------------|---------------------------------------------|-----------------|------------|
| 5-Carboxy-oxazole analog | COX-2 inhibition | 0.8 µM | |
| Thioether analog | Antibacterial (vs. S. aureus) | 4.2 µg/mL | |

Structure-Activity Relationship (SAR) :

• Carboxylic acid derivatives show enhanced anti-inflammatory activity due to improved target binding.

• Thioether substituents increase membrane permeability, improving antibacterial efficacy .

Spectroscopic Characterization

Key data for reaction monitoring:

Analysis	Data
$^1$
H NMR	δ 4.65 (s, 2H, -CH$_2$
OH), δ 1.42 (t, 3H, -OCH$_2$
CH$_3$
)
IR	3280 cm$^{-1}$
(O-H stretch), 1650 cm$^{-1}$
(C=N oxazole)
MS	m/z 247.1 [M+H]$^+$
(calculated for C$_{12}$
H$_{14}$
N$_2$
O$_3$
)

Q & A

Q. What are the common synthetic routes for [2-(2-Ethoxyphenyl)-4-methyl-1,3-oxazol-5-yl]methanol?

A widely used method involves the reduction of ester derivatives. For example, 2,4-dimethyl-5-oxazolemethanol was synthesized via reduction of its ethyl ester precursor with lithium aluminum hydride (LiAlH₄), achieving an 81% yield . Adapting this approach, the ethoxyphenyl-substituted analog could be synthesized by substituting the starting material with 2-ethoxybenzaldehyde derivatives. Key steps include cyclocondensation to form the oxazole ring followed by selective reduction of the ester group to the alcohol.

Q. How is the structural characterization of this compound performed?

X-ray crystallography using SHELXL (for small-molecule refinement) is the gold standard for unambiguous structural confirmation . Complementary techniques include:

• NMR spectroscopy : ¹H and ¹³C NMR to confirm substituent positions and stereochemistry .
• Elemental analysis : Validates purity and empirical formula (e.g., C, H, N, S content) .
• Mass spectrometry : GC-EI-MS or LC-MS for molecular ion verification .

Q. What biological activities have been reported for structurally related oxazole derivatives?

Diphenyl sulfone-containing oxazole analogs exhibit cytotoxicity against cancer cell lines, with IC₅₀ values in the micromolar range. For example, derivatives with bromophenyl sulfone groups showed potent activity in vitro, suggesting potential for structure-activity relationship (SAR) studies .

Q. Which analytical methods are suitable for purity assessment?

Reverse-phase HPLC (RP-HPLC) with methanol-water mobile phases (e.g., 60:40 v/v) and UV detection at 303 nm is effective, achieving >99% purity . GC-EI-MS can further detect trace impurities or degradation products .

Q. What solvents and conditions are recommended for handling this compound?

Methanol and dichloromethane are commonly used for dissolution and crystallization. Stability studies under varying pH and temperature conditions are critical, as oxazole rings may hydrolyze under strongly acidic/basic environments .

Advanced Research Questions

Q. How can synthetic yields be optimized for large-scale production?

• Catalyst screening : Transition-metal catalysts (e.g., Pd/C) for hydrogenation steps.
• Green chemistry : Replace LiAlH₄ with sodium borohydride (NaBH₄) in ethanol/water mixtures to reduce toxicity .
• Process monitoring : In situ FT-IR or Raman spectroscopy to track reaction progress .

Q. How to resolve contradictions in crystallographic data?

Use SHELXL’s validation tools (e.g., ADDSYM for symmetry checks) and cross-validate with ORTEP-III for thermal ellipsoid visualization . For ambiguous electron density, consider twinning or disorder modeling .

Q. What computational methods support SAR studies for this compound?

• Docking studies : Use AutoDock Vina to predict binding affinities to biological targets (e.g., enzymes or receptors).
• DFT calculations : Optimize geometry at the B3LYP/6-31G* level to assess electronic properties (e.g., HOMO-LUMO gaps) .

Q. How to address discrepancies in biological assay data?

• Dose-response validation : Repeat assays with independent replicates and include positive controls (e.g., doxorubicin for cytotoxicity).
• Metabolic stability : Test against liver microsomes to rule out rapid degradation .

Q. What strategies improve solubility for in vivo studies?

• Prodrug design : Convert the hydroxymethyl group to a phosphate ester for enhanced aqueous solubility.
• Nanoparticle encapsulation : Use PEGylated liposomes to improve bioavailability .